N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide
Description
This compound belongs to the pyridopyrrolopyrimidine class, characterized by a fused heterocyclic core (pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine) with substituents at positions 1, 2, and 7. The 1-position is substituted with a 3-methoxypropyl group, the 9-position with a methyl group, and the 2-carboxamide is linked to a furan-2-ylmethyl moiety. Its synthesis likely follows a two-step procedure:
Ester formation: Condensation of 2-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde derivatives with methyl glycinate esters under reflux in methanol and triethylamine .
Carboxamide formation: Hydrolysis of the ester to a carboxylic acid (using lithium hydroxide) followed by coupling with furfurylamine .
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-6-(3-methoxypropyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O4/c1-14-6-3-8-25-18(14)23-19-16(21(25)27)12-17(24(19)9-5-10-28-2)20(26)22-13-15-7-4-11-29-15/h3-4,6-8,11-12H,5,9-10,13H2,1-2H3,(H,22,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRRQWDQOSUWPV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)NCC4=CC=CO4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound N-(furan-2-ylmethyl)-1-(3-methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a complex heterocyclic molecule with potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's structure can be broken down into several key components:
- Furan moiety : A five-membered aromatic ring that contributes to the compound's reactivity.
- Dihydropyrido-pyrrolo-pyrimidine core : This bicyclic structure is known for various biological activities.
- Carboxamide group : Typically associated with enhanced solubility and bioavailability.
| Property | Value |
|---|---|
| Molecular Formula | C18H22N4O3 |
| Molecular Weight | 342.39 g/mol |
| Solubility | Soluble in DMSO and DMF |
| Melting Point | Not determined |
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of compounds with similar structures. For instance, derivatives of pyrido-pyrrolo-pyrimidines have demonstrated significant antibacterial and antifungal activities. While specific data on the compound is limited, structural analogs have shown promising results against various pathogens.
Case Study 1: Antimicrobial Evaluation
A study evaluating a series of pyrimidine derivatives reported:
- MIC (Minimum Inhibitory Concentration) values ranging from to against Gram-positive and Gram-negative bacteria.
- The most effective compounds displayed activity exceeding that of standard antibiotics like ampicillin by up to 50-fold .
Antitumor Activity
The potential antitumor effects of similar compounds have been explored extensively. The presence of the pyrimidine core is often linked to inhibition of cancer cell proliferation.
Case Study 2: Antitumor Properties
Research on thiazolo-pyrimidine derivatives indicated:
- Significant cytotoxicity against various cancer cell lines (e.g., SK-Hep-1, MDA-MB-231).
- IC50 values suggesting moderate to strong inhibition of cell growth, particularly in breast and liver cancer cells .
The mechanisms through which these compounds exert their biological effects are varied:
- Enzyme Inhibition : Many derivatives act as inhibitors of key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
- Reactive Oxygen Species (ROS) Scavenging : Some compounds have demonstrated the ability to neutralize ROS, thereby protecting cells from oxidative stress .
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of these compounds. Modifications at specific positions on the pyrimidine or furan rings can enhance potency and selectivity.
Table 2: Structure-Activity Relationship Insights
| Modification | Effect on Activity |
|---|---|
| Substituents on furan | Increased antimicrobial activity |
| Alkyl groups on pyrimidine | Enhanced antitumor efficacy |
Comparison with Similar Compounds
Structural Variations and Physicochemical Properties
Key analogs differ in the carboxamide substituent and minor core modifications. Selected examples include:
Key Observations :
- Substituent Effects on Solubility : The furan-2-ylmethyl group (target compound) may enhance solubility in polar solvents compared to hydrophobic aryl groups (e.g., 4-isopropylphenyl).
- Biological Activity : The imidazole-propyl analog () shows anti-tubercular activity, suggesting that nitrogen-rich substituents improve target binding.
- Molecular Weight : Variations in substituents lead to molar mass differences of up to ~134 g/mol, impacting pharmacokinetic properties.
Spectral and Analytical Data
- NMR and HRMS : Confirmation of structures relies on 1H/13C NMR (e.g., furan protons at δ 6.2–7.4 ppm) and high-resolution mass spectrometry .
- pKa Predictions : The target compound’s pKa is estimated at ~14.76, comparable to analogs like CAS 900870-38-4 (pKa ~14.76) , suggesting similar ionization behavior.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
